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Compound of Interest

Compound Name: 2-(Benzyloxy)pyridine

Cat. No.: B1267808 Get Quote

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling 2-(Benzyloxy)pyridine. The following procedures

are designed to ensure safe operational use and proper disposal, minimizing risk and

environmental impact.

Essential Safety Information
While a specific Safety Data Sheet (SDS) for 2-(Benzyloxy)pyridine is not widely available,

data from closely related compounds and supplier information indicate its primary hazards.

GHS hazard statements for 2-(Benzyloxy)pyridine include H315 (Causes skin irritation), H319

(Causes serious eye irritation), and H335 (May cause respiratory irritation). The related

compound 2-(Benzyloxy)pyridine-4-carboxylic acid is also classified as H302 (Harmful if

swallowed)[1][2]. Therefore, appropriate precautions must be taken to avoid contact and

inhalation.

Quantitative Safety and Physical Data
The following table summarizes key quantitative data. Occupational Exposure Limits (OELs)

are provided for the parent compound, pyridine, as a conservative reference point. Physical

properties are for the closely related compound 2-Benzylpyridine to provide an approximation

of physical state and characteristics.
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Parameter Value Compound Reference

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritationH302:

Harmful if swallowed (by

analogy)

2-(Benzyloxy)pyridine[2] &

related compounds[1]

OSHA PEL (8-hr TWA) 5 ppm (15 mg/m³) Pyridine[3][4][5]

NIOSH REL (10-hr TWA) 5 ppm (15 mg/m³) Pyridine[5][6]

ACGIH TLV (8-hr TWA) 1 ppm (3.1 mg/m³) Pyridine[6]

NIOSH IDLH 1,000 ppm Pyridine[3][5]

Physical State Liquid 2-Benzylpyridine[7][8]

Melting Point 8 - 12 °C / 46.4 - 53.6 °F 2-Benzylpyridine[7][8]

Boiling Point
276 °C / 528.8 °F @ 760

mmHg
2-Benzylpyridine[7][8]

Flash Point 125 °C / 257 °F (closed cup) 2-Benzylpyridine[7][8]

Density 1.054 g/mL at 25 °C 2-Benzylpyridine[8][9]

Operational Plan: Step-by-Step Handling Protocol
This protocol outlines the necessary steps for safely handling 2-(Benzyloxy)pyridine from

preparation to immediate post-use cleanup.

1. Engineering Controls and Preparation:

Ventilation: Always handle 2-(Benzyloxy)pyridine inside a properly functioning chemical

fume hood to minimize inhalation of vapors.[10]

Emergency Equipment: Ensure an emergency eyewash station and safety shower are

accessible within a 10-second travel distance of the work area.
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Spill Kit: Have a spill kit readily available containing an inert absorbent material (e.g., sand,

vermiculite), a sealable container for waste, and appropriate PPE.

2. Personal Protective Equipment (PPE) Protocol:

Eye and Face Protection: Wear chemical safety goggles with side shields conforming to

EN166 (EU) or NIOSH (US) standards. A face shield should be worn if there is a significant

risk of splashing.[9][11]

Skin Protection:

Gloves: Wear chemical-resistant gloves (e.g., nitrile). Inspect gloves for any signs of

degradation or puncture before use.

Lab Coat/Gown: A long-sleeved, impervious lab coat or gown is mandatory to prevent skin

contact.

Respiratory Protection: If engineering controls are insufficient or during a large spill, use a

full-face respirator with an appropriate organic vapor cartridge.

3. Handling Procedure:

Pre-Use Inspection: Visually inspect the container for any damage or leaks before moving it

to the work area.

Dispensing: When transferring the chemical, do so slowly and carefully to avoid splashing.

Use anti-static and spark-proof tools where possible.

Avoid Contact: Do not allow the chemical to come into contact with skin, eyes, or clothing.[5]

Avoid all personal contact, including inhalation.[5]

Hygiene: Do not eat, drink, or smoke in the laboratory. Wash hands thoroughly with soap and

water after handling the chemical, even if gloves were worn.[12]

4. Immediate Post-Handling:

Container Sealing: Securely close the container cap immediately after use.
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Decontamination: Wipe down the external surfaces of the container and the work area within

the fume hood.

Glove Removal: Remove gloves using the proper technique (without touching the outer

surface) and dispose of them as contaminated waste.

Hand Washing: Wash hands again thoroughly before leaving the laboratory.

Emergency and First Aid Procedures
In Case of Exposure:

Inhalation: Move the affected person to fresh air immediately. If breathing is difficult or has

stopped, provide artificial respiration and seek immediate medical attention.[11][13]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected skin area

with plenty of soap and water for at least 15 minutes.[13] Seek medical attention if irritation

occurs or persists.

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[11][13] Remove contact lenses if present

and easy to do.[4][14] Seek immediate medical attention.

Ingestion: Rinse the mouth with water. Do NOT induce vomiting. Seek immediate medical

attention.

Disposal Plan
1. Waste Collection:

Collect all waste containing 2-(Benzyloxy)pyridine, including contaminated consumables

(e.g., gloves, absorbent pads), in a designated, sealable, and properly labeled hazardous

waste container.

Do not mix pyridine-based waste with other waste streams, especially incompatible materials

like strong oxidizers or acids.

2. Storage of Waste:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.echemi.com/sds/2-benzyloxy-5-nitropyridine-pd180713166596.html
https://www.fishersci.com/store/msds?partNumber=AC105801000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC105801000&countryCode=US&language=en
https://www.echemi.com/sds/2-benzyloxy-5-nitropyridine-pd180713166596.html
https://www.fishersci.com/store/msds?partNumber=AC105801000&countryCode=US&language=en
https://www.osha.gov/chemicaldata/119
https://nfa.elsevierpure.com/ws/portalfiles/portal/51844698/Pyridin_rapport_2025_FINAL.pdf
https://www.benchchem.com/product/b1267808?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the hazardous waste container in a cool, dry, and well-ventilated secondary

containment area, away from heat or ignition sources.

Ensure the container is kept tightly closed.

3. Final Disposal:

Dispose of the hazardous waste through a licensed and certified professional waste disposal

service.

All disposal activities must be in accordance with local, state, and federal regulations. Do not

pour this chemical down the drain.

Safe Handling Workflow
The following diagram illustrates the critical steps for the safe handling of 2-
(Benzyloxy)pyridine.
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Workflow for Safe Handling of 2-(Benzyloxy)pyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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